Cas no 1049720-85-5 (2-(1-Aminocyclopentyl)acetic Acid Hydrochloride)

• Product Name: 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride
• CAS No: 1049720-85-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 2119349
• PubChem ID: 16212492
• Update Time: 2025-06-13

2-(1-Aminocyclopentyl)acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-aminocyclopentyl)acetic acid hydrochloride
• 1-AMINOCYCLOPENTANEACETIC ACID HYDROCHLORIDE
• 2-(1-AMINOCYCLOPENTYL)ACETIC ACID HYDROCHLORIDE
• KFOJPDHGYZIFNB-UHFFFAOYSA-N
• (1-amino-cyclopentyl)-acetic acid hydrochloride
• 1049720-85-5
• 625-044-3
• CS-0204811
• 2-(1-aminocyclopentyl)acetic acid;hydrochloride
• AKOS024015163
• ZRB72085
• G22687
• TS-7069
• Z2301438513
• DB-327569
• SCHEMBL3705397
• 2-(1-Aminocyclopentyl)aceticacidhydrochloride
• EN300-134784
• MFCD06411716
• 808-594-0
• 2-(1-aminocyclopentyl)acetate hydrochloride
• 2-(1-Aminocyclopentyl)acetic acid hydrochloride, >=95.0% (AT)
• 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride

• MDL： MFCD06411716
• Inchi： 1S/C7H13NO2.ClH/c8-7(5-6(9)10)3-1-2-4-7;/h1-5,8H2,(H,9,10);1H
• InChI Key： KFOJPDHGYZIFNB-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1(CCCC1)N)=O

Computed Properties

• Exact Mass: 179.0713064Da
• Monoisotopic Mass: 179.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

2-(1-Aminocyclopentyl)acetic Acid Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Additional information on 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride

Comprehensive Overview of 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride (CAS No. 1049720-85-5)

2-(1-Aminocyclopentyl)acetic Acid Hydrochloride (CAS No. 1049720-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cyclopentyl backbone and acetic acid derivative structure, is widely utilized in the synthesis of bioactive molecules. Its unique chemical properties make it a valuable intermediate in drug discovery, particularly in the development of peptide mimetics and small molecule therapeutics. Researchers are increasingly exploring its potential in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

The growing interest in 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1049720-85-5 serves as a critical identifier for regulatory and commercial purposes. The compound's hydrochloride salt form enhances its solubility and stability, making it preferable for laboratory and industrial applications. Recent studies highlight its role in modulating enzyme activity and receptor binding, which are key areas of focus in modern pharmacology. As the demand for tailored therapeutics rises, this compound is poised to play a pivotal role in advancing drug development pipelines.

From a synthetic chemistry perspective, 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride offers versatility in organic synthesis. Its aminocyclopentyl moiety allows for selective functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly relevant in the context of green chemistry, where researchers seek sustainable methods to reduce waste and improve efficiency. The compound's compatibility with catalytic processes and biocatalysis further underscores its alignment with contemporary sustainable chemistry initiatives.

In the realm of biomedical research, 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride is being investigated for its potential in neuroprotection and anti-inflammatory applications. These areas are of high interest due to the rising prevalence of neurodegenerative conditions such as Alzheimer's and Parkinson's diseases. Additionally, its role in metabolic pathway modulation has sparked curiosity in treating diabetes and obesity, which are global health challenges. The compound's mechanism of action, often linked to signal transduction and gene expression regulation, positions it as a promising candidate for next-generation therapies.

The commercial availability of 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride (CAS No. 1049720-85-5) has expanded its accessibility to researchers worldwide. Suppliers often highlight its high purity and consistent quality, which are essential for reproducible experimental results. As the pharmaceutical industry shifts toward personalized medicine, the demand for such specialized intermediates is expected to grow. Furthermore, its applications in proteomics and structural biology underscore its interdisciplinary relevance, bridging gaps between chemistry and life sciences.

In summary, 2-(1-Aminocyclopentyl)acetic Acid Hydrochloride represents a convergence of chemical innovation and biomedical potential. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring significance. As research continues to uncover new uses, its role in addressing global health challenges will likely expand, solidifying its place in the scientific and industrial landscape.